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Compound of Interest

Compound Name: Phenanthrene-[U-13C]

Cat. No.: B1146099 Get Quote

This document provides immediate, procedural guidance for the safe handling and disposal of

Phenanthrene-[U-13C]. Researchers, scientists, and drug development professionals should

adhere to these protocols to minimize exposure and ensure laboratory safety. Phenanthrene, a

polycyclic aromatic hydrocarbon (PAH), is classified as a hazardous substance. The stable

isotope label [U-13C] does not impart radiological hazards but requires careful handling to

prevent chemical exposure and contamination.

Hazard Identification and Personal Protective Equipment

Phenanthrene is harmful if swallowed, causes skin and eye irritation, may cause an allergic

skin reaction, and may lead to respiratory irritation.[1][2] Some safety data sheets also indicate

that it may cause cancer.[2] Therefore, strict adherence to personal protective equipment (PPE)

guidelines is mandatory.

Personal Protective Equipment (PPE) for Handling Phenanthrene-[U-13C]

Hand Protection

Eye/Face Protection

Skin and Body Protection

Respiratory Protection

Operational Plan: Step-by-Step Handling Protocol
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Preparation:

Ensure a designated handling area is clean and uncluttered.

Verify that a chemical fume hood is functioning correctly.

Assemble all necessary equipment and PPE before handling the compound.

Have a spill kit readily accessible.

Handling:

Always handle Phenanthrene-[U-13C] within a certified chemical fume hood to minimize

inhalation exposure.[1]

Wear the appropriate PPE as specified in the table above.

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust during handling.[1]

Use dedicated spatulas and weighing boats for transferring the solid compound.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment that came into contact with the

compound.

Remove and dispose of contaminated PPE in a designated waste container.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

Disposal Plan

All waste containing Phenanthrene-[U-13C], including contaminated consumables and excess

material, must be treated as hazardous waste.

Waste Segregation:
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Collect all solid waste, including contaminated gloves, wipes, and weighing paper, in a

clearly labeled, sealed container.

Liquid waste, if any, should be collected in a separate, compatible, and labeled hazardous

waste container.

Waste Disposal:

Do not dispose of phenanthrene waste down the drain.[3]

Arrange for disposal through a licensed professional waste disposal service in accordance

with local, state, and federal regulations.[1][4]

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling and disposal of Phenanthrene-[U-13C].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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